Cas no 33860-49-0 (3,5-Dihydroxy-3,4,4-trime-thylvaleric acid)

• Product Name: 3,5-Dihydroxy-3,4,4-trime-thylvaleric acid
• CAS No: 33860-49-0
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 5826163
• PubChem ID: 19778708
• Update Time: 2025-10-17

3,5-Dihydroxy-3,4,4-trime-thylvaleric acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dihydroxy-3,4,4-trimethylpentanoic acid
• SCHEMBL9186227
• 33860-49-0
• 3,5-dihydroxy-3,4,4-trime-thylvaleric acid
• EN300-7448036
• 3,5-Dihydroxy-3,4,4-trime-thylvaleric acid

• Inchi： 1S/C8H16O4/c1-7(2,5-9)8(3,12)4-6(10)11/h9,12H,4-5H2,1-3H3,(H,10,11)
• InChI Key： ZGVWJXJKOZBKGN-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)O)C(C)(C)CO

Computed Properties

• Exact Mass: 176.10485899g/mol
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3,5-Dihydroxy-3,4,4-trime-thylvaleric acid

Introduction to 3,5-Dihydroxy-3,4,4-trimethylvaleric Acid (CAS No. 33860-49-0)

3,5-Dihydroxy-3,4,4-trimethylvaleric acid, identified by its Chemical Abstracts Service (CAS) number 33860-49-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features including hydroxyl and methyl groups, has garnered attention for its potential applications in biochemical pathways and synthetic chemistry. The presence of multiple functional groups makes it a versatile intermediate in the development of various chemical entities.

The compound belongs to a class of organic acids that exhibit distinct physicochemical properties due to the arrangement of its substituents. The 3,5-dihydroxy moiety contributes to its reactivity, enabling participation in esterification, oxidation-reduction reactions, and other transformations relevant to drug synthesis. Meanwhile, the 3,4,4-trimethyl group enhances steric hindrance and influences the compound's solubility and metabolic stability. These attributes make it a valuable building block in medicinal chemistry.

Recent advancements in biochemical research have highlighted the importance of polyhydroxy acids in modulating cellular processes. Studies indicate that derivatives of 3,5-dihydroxy-3,4,4-trimethylvaleric acid may play a role in enzyme inhibition and signal transduction pathways. For instance, modifications to this scaffold have been explored for their potential in developing treatments for metabolic disorders and inflammatory conditions. The hydroxyl groups provide sites for conjugation with other bioactive molecules, enhancing pharmacological efficacy.

In synthetic chemistry, 3,5-dihydroxy-3,4,4-trimethylvaleric acid serves as a precursor for more complex structures. Its incorporation into peptide mimetics and heterocyclic frameworks has shown promise in creating novel therapeutic agents. Researchers have leveraged its stability under various reaction conditions to develop efficient synthetic routes that minimize side products. This has been particularly useful in large-scale production where purity and yield are critical parameters.

The pharmacokinetic profile of compounds derived from 33860-49-0 is another area of active investigation. The balance between hydrophilic and lipophilic regions influenced by the methyl and hydroxyl groups affects absorption, distribution, metabolism, and excretion (ADME) properties. This knowledge is pivotal in designing prodrugs or formulations that enhance bioavailability while reducing toxicity. Computational modeling has been employed to predict how structural modifications will impact these properties.

Emerging research also explores the role of 3,5-dihydroxy-3,4,4-trimethylvaleric acid in environmental chemistry. Its degradation products and interaction with microbial communities are being studied to assess its ecological footprint. Sustainable synthetic methodologies have been proposed to reduce waste and energy consumption during production. Such efforts align with global initiatives to promote green chemistry principles.

The compound's role in material science is another emerging frontier. Functionalized derivatives have been investigated for their potential as chiral auxiliaries or catalysts in asymmetric synthesis. The unique stereochemistry provided by the trimethyl substitution pattern offers advantages over traditional catalysts by improving selectivity and yield in sensitive reactions.

Future directions in research may focus on expanding the applications of CAS No. 33860-49-0 into fields such as nanotechnology and biodegradable polymers. Its structural versatility allows for integration into materials designed for drug delivery or environmental remediation. Collaborative efforts between academia and industry are expected to drive innovation by combining expertise in organic synthesis with applied science.

In conclusion,3,5-Dihydroxy-3,4,4-trimethylvaleric acid (CAS No. 33860-49-0) represents a multifaceted compound with broad utility across multiple disciplines. Its unique structural features enable diverse applications ranging from pharmaceutical development to environmental science and material engineering. Continued exploration of its derivatives promises further breakthroughs that could address global challenges while adhering to stringent safety and sustainability standards.